Finasteride-d9

Description

Finasteride-d9 is a deuterium-labeled form of Finasteride . Finasteride (MK-906) is a potent and competitive 5α-reductase inhibitor . This means it inhibits the enzyme 5α-reductase, which is important in the research of conditions like benign prostatic hyperplasia (BPH) and androgenic alopecia .

The key difference between Finasteride-d9 and Finasteride lies in the presence of deuterium, a stable isotope of hydrogen . Deuterium-labeled compounds are often used in pharmaceutical research to study drug metabolism and pharmacokinetics, potentially affecting a drug's pharmacokinetic and metabolic profiles . Finasteride-d9 is utilized as an internal standard for quantifying finasteride .

Other labeled versions of drugs, incorporating stable isotopes like deuterium, are used as tracers during drug development . Finasteride, the non-deuterated counterpart, has a CAS number of 98319-26-7 .

• Product Name: Finasteride-d9
• Molecular Formula: C23H36N2O2
• Molecular Weight: 381.6 g/mol
• IUPAC Name: (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• Standard InChI: InChI=1S/C23H36N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h11,13-18H,6-10,12H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1/i1D3,2D3,3D3
• Standard InChIKey: DBEPLOCGEIEOCV-BSRKVXQGSA-N
• SMILES: CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(C=CC(=O)N4)C
• Canonical SMILES: CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(C=CC(=O)N4)C
• Synonyms: (5α,17β)-N-(1,1-Dimethylethyl-d9)-3-oxo-4-azaandrost-1-ene-17-carboxamide; MK-906-d9; Proscar-d9; Prostide-d9; Finastid-d9
• PubChem Compound: 25224489
• Last Modified: Sep 14 2023